Cas no 728901-83-5 (2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine)

• Product Name: 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine
• CAS No: 728901-83-5
• MF: C₁₄H₁₃Cl₂N₅O
• MW: 338.191920042038
• CID: 5681381
• PubChem ID: 2390496
• Update Time: 2025-05-21

2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-26595407
• 2-[4-(5,6-dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine
• AKOS033964969
• Z26445314
• 728901-83-5
• 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C14H13Cl2N5O/c15-11-8-10(9-19-12(11)16)13(22)20-4-6-21(7-5-20)14-17-2-1-3-18-14/h1-3,8-9H,4-7H2
• InChI Key： LEFFLDKKOGPKND-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1CCN(C2N=CC=CN=2)CC1)=O)Cl

Computed Properties

• Exact Mass: 337.0497154g/mol
• Monoisotopic Mass: 337.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine

Introduction to 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine (CAS No: 728901-83-5)

2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine, commonly referred to by its CAS number 728901-83-5, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered considerable attention due to its unique structural features and promising pharmacological properties. The molecule consists of a pyrimidine ring fused with a piperazine moiety, which is further substituted with a 5,6-dichloropyridine group. This combination of heterocyclic rings imparts the compound with exceptional stability and bioactivity.

The synthesis of 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production and subsequent biological evaluations.

One of the most notable aspects of this compound is its ability to modulate key cellular pathways involved in various disease states. For instance, studies have demonstrated that 728901-83-5 exhibits potent inhibitory activity against several kinases, which are critical targets in oncology and inflammatory diseases. This property has positioned the compound as a promising candidate for the development of novel therapeutic agents.

In addition to its pharmacological significance, the structural uniqueness of 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine has also made it a valuable tool in chemical biology research. Its ability to serve as a scaffold for further functionalization has led to the exploration of various analogs with enhanced bioavailability and efficacy.

The latest research on this compound has focused on its potential application in targeted drug delivery systems. By incorporating 728901-83-5 into nanocarriers or conjugating it with targeting ligands, scientists aim to improve its therapeutic index and reduce off-target effects. These innovations highlight the versatility of the compound and its potential to revolutionize treatment approaches in various therapeutic areas.

In conclusion, 2-[4-(5,6-Dichloropyridine-3-carbonyl)piperazin-1-yl]pyrimidine (CAS No: 728901-83-5) stands out as a pivotal molecule in contemporary medicinal chemistry. Its unique structure, coupled with its diverse biological activities, continues to drive cutting-edge research and development efforts across academia and industry.